Cas no 5117-19-1 (Octaethylene glycol)

Octaethylene glycol Properties

Names and Identifiers

• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol
• 3,6,9,12,15,18,21-Heptaoxatricosane-21,23-diol
• Octaethylene glycol
• 2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• Octanethyl glycol
• HO-PEG8-OH
• GLZWNFNQMJAZGY-UHFFFAOYSA-N
• PE8
• AK112659
• Octaethyleneglycol
• 2-(2-{2-[2-(2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethoxy}ethoxy )ethan-1-ol
• C16H34O9
• Octa-ethylene glycol
• 4gs9
• PED-diol (n=8)
• KSC270I6P
• +Expand

• MDL： MFCD00698694
• InChIKey： GLZWNFNQMJAZGY-UHFFFAOYSA-N
• Inchi： 1S/C16H34O9/c17-1-3-19-5-7-21-9-11-23-13-15-25-16-14-24-12-10-22-8-6-20-4-2-18/h17-18H,1-16H2
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 370.22000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 22
• Monoisotopic Mass: 370.22028266 g/mol
• Heavy Atom Count: 25
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 105
• Molecular Weight: 370.44

Experimental Properties

• LogP: -0.91280
• PSA: 105.07000
• Refractive Index: 1.4640-1.4680
• Boiling Point: 471.5℃ at 760 mmHg
• Melting Point: 22 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.130(lit.)

Octaethylene glycol Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

Octaethylene glycol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives